Cas no 1936065-02-9 (3-(3-(Chloromethyl)phenyl)-1H-pyrazole)

• Product Name: 3-(3-(Chloromethyl)phenyl)-1H-pyrazole
• CAS No: 1936065-02-9
• MF: C₁₀H₉ClN₂
• MW: 192.644860982895
• CID: 4780314
• Update Time: 2025-06-08

3-(3-(Chloromethyl)phenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-(Chloromethyl)phenyl)-1H-pyrazole

• Inchi： 1S/C10H9ClN2/c11-7-8-2-1-3-9(6-8)10-4-5-12-13-10/h1-6H,7H2,(H,12,13)
• InChI Key： VDSILSBMYZZRJO-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C(C=1)C1=CC=NN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• XLogP3: 2.3
• Topological Polar Surface Area: 28.7

Additional information on 3-(3-(Chloromethyl)phenyl)-1H-pyrazole

Introduction to 3-(3-(Chloromethyl)phenyl)-1H-pyrazole (CAS No. 1936065-02-9) in Modern Chemical and Pharmaceutical Research

3-(3-(Chloromethyl)phenyl)-1H-pyrazole, identified by the chemical abstracts service number 1936065-02-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural properties and potential biological activities. This compound belongs to the pyrazole class, a heterocyclic structure characterized by a five-membered ring containing two nitrogen atoms. The presence of a chloromethyl substituent at the 3-position of the phenyl ring introduces unique reactivity, making it a valuable scaffold for medicinal chemistry investigations.

The molecular structure of 3-(3-(Chloromethyl)phenyl)-1H-pyrazole consists of a pyrazole core linked to a phenyl ring, which is further functionalized with a chloromethyl group. This specific arrangement not only enhances its chemical reactivity but also opens up possibilities for diverse interactions with biological targets. The compound’s ability to serve as a precursor in the synthesis of more complex molecules has made it an attractive candidate for drug discovery programs.

In recent years, there has been growing interest in developing novel therapeutic agents based on pyrazole derivatives due to their demonstrated efficacy in various pharmacological applications. Pyrazole-based compounds have shown promise in treating conditions such as inflammation, pain, and infectious diseases. The chloromethyl functional group in 3-(3-(Chloromethyl)phenyl)-1H-pyrazole allows for further chemical modifications, enabling researchers to explore its potential as an intermediate in the synthesis of more sophisticated pharmacophores.

One of the most compelling aspects of this compound is its potential role in the development of small-molecule inhibitors. The pyrazole ring can interact with biological targets through hydrogen bonding and other non-covalent interactions, while the chloromethyl group provides a site for covalent binding or further derivatization. This dual functionality makes it an ideal candidate for designing molecules that can selectively modulate biological pathways.

Recent studies have highlighted the importance of pyrazole derivatives in oncology research. Compounds with similar structural motifs have been investigated for their ability to inhibit kinases and other enzymes involved in cancer cell proliferation. The reactivity introduced by the chloromethyl group allows for the attachment of warheads that can target specific proteins or enzymes implicated in tumor growth and progression. This has spurred interest in exploring 3-(3-(Chloromethyl)phenyl)-1H-pyrazole as a lead compound for developing novel anticancer agents.

The synthesis of 3-(3-(Chloromethyl)phenyl)-1H-pyrazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screening studies and preclinical evaluations.

In addition to its pharmaceutical applications, 3-(3-(Chloromethyl)phenyl)-1H-pyrazole has shown potential in materials science and chemical biology. Its unique structural features make it suitable for use as a building block in the design of supramolecular assemblies or as a probe for studying protein-ligand interactions. The compound’s ability to undergo selective modifications allows researchers to tailor its properties for specific applications, such as fluorescence labeling or covalent capture probes.

The growing body of research on pyrazole derivatives underscores their significance as pharmacological tools and chemical intermediates. The development of innovative synthetic strategies and computational methods has further accelerated the discovery process, enabling rapid identification of promising candidates like 3-(3-(Chloromethyl)phenyl)-1H-pyrazole. As our understanding of biological systems continues to evolve, compounds with versatile structural features like this one are likely to play an increasingly important role in addressing unmet medical needs.

Future directions in the study of 3-(3-(Chloromethyl)phenyl)-1H-pyrazole may include exploring its interactions with novel biological targets, optimizing its pharmacokinetic properties, and developing new synthetic routes for improved efficiency. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating laboratory findings into clinical applications. By leveraging the unique properties of this compound, researchers can contribute to the development of next-generation therapeutics that offer improved efficacy and safety profiles.